Cas no 62968-73-4 ( )

• Product Name: &nbsp
• CAS No: 62968-73-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 958406
• PubChem ID: 229744
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-2-nitroethanone
• 2-nitro-1-(4-tolyl)-1-ethanone
• 2-nitro-1-(p-tolyl)-ethanone
• 2-Nitro-1-p-tolyl-aethanon
• 2-nitro-1-p-tolyl-ethanone
• 4'-methyl-2-nitroacetophenone
• 4-methylbenzoylnitromethane
• AC1L5HZG
• AC1Q5DUA
• AR-1B2243
• CTK5B6847
• KST-1B7699
• NSC23617
• NSC-23617
• DTXSID30281966
• 62968-73-4
• SCHEMBL104262
• CCNOEADSOPKDEL-UHFFFAOYSA-N
•  

• Inchi： 1S/C9H9NO3/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h2-5H,6H2,1H3
• InChI Key： CCNOEADSOPKDEL-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 320.6°C at 760 mmHg
• Flash Point: 156°C
• Refractive Index: 1.54
• PSA: 60.21
• LogP: 1.97760